1-(4-fluorophenyl)-4-(4-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carbonyl)pyrrolidin-2-one

• IUPAC Name: 1-(4-fluorophenyl)-4-[4-(1-methylpyrazol-3-yl)piperidine-1-carbonyl]pyrrolidin-2-one
• InChI: InChI=1S/C20H23FN4O2/c1-23-9-8-18(22-23)14-6-10-24(11-7-14)20(27)15-12-19(26)25(13-15)17-4-2-16(21)3-5-17/h2-5,8-9,14-15H,6-7,10-13H2,1H3
• InChI Key: SLBISAIMDDWDGN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=N1)C2CCN(CC2)C(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)F
• Molecular Formula: C20H23FN4O2
• Molecular Weight: 370.4 g/mol
• CAS No.: 2034555-11-6

Description

1-(4-fluorophenyl)-4-(4-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carbonyl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C20H23FN4O2 and its molecular weight is 370.428. The purity is usually 95%.
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Scientific Research Applications

Cancer Research Applications

Research has shown compounds with similar structural features exhibit potential in treating cancer. For example, Aurora kinase inhibitors, which share some structural similarities, are considered useful in cancer therapy due to their ability to inhibit Aurora A, a kinase involved in cell division (ロバート ヘンリー，ジェームズ, 2006). Another study identified novel fluoro-substituted compounds with significant anti-lung cancer activity, demonstrating the potential of fluorine-containing compounds in oncological applications (A. G. Hammam et al., 2005).

Molecular Imaging Applications

Compounds with fluorine substitutions are particularly relevant in the field of molecular imaging, especially in positron emission tomography (PET). For instance, the synthesis of 3-[[4-(4-[18F]fluorophenyl)piperazin-1-yl]methyl]-1H-pyrrolo[2,3-b]pyridine, intended to image dopamine D4 receptors, exemplifies the utility of such compounds in creating imaging agents with high specificity and radioactivity (O. Eskola et al., 2002).

Synthesis of Novel Compounds

The chemical versatility of compounds similar to "1-(4-fluorophenyl)-4-(4-(1-methyl-1H-pyrazol-3-yl)piperidine-1-carbonyl)pyrrolidin-2-one" allows for the synthesis of novel molecules with potential therapeutic applications. For example, thiazole-aminopiperidine hybrids have been designed and synthesized as novel inhibitors for Mycobacterium tuberculosis, showcasing the role of such compounds in developing new antibacterial agents (V. U. Jeankumar et al., 2013).